Cas no 3187-53-9 (Anhydropisatin)

• Product Name: Anhydropisatin
• CAS No: 3187-53-9
• MF: C₁₇H₁₂O₅
• MW: 296.274185180664
• CID: 305540
• PubChem ID: 11822566
• Update Time: 2024-02-29

Anhydropisatin Chemical and Physical Properties

Names and Identifiers

• 6H-[1,3]Dioxolo[5,6]benzofuro[3,2-c][1]benzopyran,3-methoxy-
• 3-Methoxy-8,9-methylenedioxy-6a,11a-dehydropterocarpan
• 6a,11a-Dehydropisatin
• Anhydropisatin
• Anhydrosophorol, O-methyl-
• Flemichapparin B
• O-Methylanhydrosophorol
• Pisatin, anhydro-
• 6a,11a-Dehydropterocarpin
• LMPK12070151
• DTXSID201316573
• XA161654
• 3187-53-9

• Inchi： 1S/C17H12O5/c1-18-9-2-3-10-13(4-9)19-7-12-11-5-15-16(21-8-20-15)6-14(11)22-17(10)12/h2-6H,7-8H2,1H3
• InChI Key： XWTCRKNSJARUIU-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C2COC4C=C(C=CC=4C1=2)OC)OCO3

Computed Properties

• Exact Mass: 296.06847348g/mol
• Monoisotopic Mass: 296.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans
• Natural Products and Extracts Plant Extracts Plant based Deguelia scandens